Cas no 1242157-24-9 (2-(6-(Tert-butyl)-8-fluoro-1-oxophthalazin-2(1H)-yl)-6-chlorobenzyl acetate)

• Product Name: 2-(6-(Tert-butyl)-8-fluoro-1-oxophthalazin-2(1H)-yl)-6-chlorobenzyl acetate
• CAS No: 1242157-24-9
• MF: C₂₁H₂₀ClFN₂O₃
• MW: 402.846508026123
• CID: 4690633
• Update Time: 2025-05-20

2-(6-(Tert-butyl)-8-fluoro-1-oxophthalazin-2(1H)-yl)-6-chlorobenzyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-(6-(tert-butyl)-8-fluoro-1-oxophthalazin-2(1H)-yl)-6-chlorobenzyl acetate
• 2-(6-(Tert-butyl)-8-fluoro-1-oxophthalazin-2(1H)-yl)-6-chlorobenzyl acetate

• Inchi： 1S/C21H20ClFN2O3/c1-12(26)28-11-15-16(22)6-5-7-18(15)25-20(27)19-13(10-24-25)8-14(9-17(19)23)21(2,3)4/h5-10H,11H2,1-4H3
• InChI Key： KCFRSRYJBZLJBC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1COC(C)=O)N1C(C2=C(C=C(C=C2C=N1)C(C)(C)C)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 636
• Topological Polar Surface Area: 59

Additional information on 2-(6-(Tert-butyl)-8-fluoro-1-oxophthalazin-2(1H)-yl)-6-chlorobenzyl acetate

Research Brief on 2-(6-(Tert-butyl)-8-fluoro-1-oxophthalazin-2(1H)-yl)-6-chlorobenzyl acetate (CAS: 1242157-24-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of phthalazinone derivatives, particularly 2-(6-(Tert-butyl)-8-fluoro-1-oxophthalazin-2(1H)-yl)-6-chlorobenzyl acetate (CAS: 1242157-24-9), as a promising scaffold for drug development. This compound has garnered attention due to its unique structural features and potential therapeutic applications. The following brief synthesizes the latest research findings, focusing on its synthesis, biological activity, and mechanistic insights.

The synthesis of 2-(6-(Tert-butyl)-8-fluoro-1-oxophthalazin-2(1H)-yl)-6-chlorobenzyl acetate involves a multi-step process, with key intermediates including tert-butyl-substituted phthalazinones and chlorobenzyl derivatives. Recent studies have optimized the reaction conditions to improve yield and purity, employing techniques such as NMR and HPLC for characterization. The compound's stability under physiological conditions has also been investigated, revealing favorable pharmacokinetic properties for further development.

In vitro and in vivo studies have demonstrated the compound's potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, research indicates that 1242157-24-9 exhibits selective inhibition of phosphodiesterase-4 (PDE4), a target implicated in chronic inflammatory diseases. Additionally, preliminary data suggest its potential as an anti-proliferative agent in certain cancer cell lines, with mechanisms involving apoptosis induction and cell cycle arrest.

Structural-activity relationship (SAR) studies have further elucidated the importance of the tert-butyl and fluoro substituents in enhancing binding affinity and selectivity. Molecular docking simulations reveal that these groups facilitate interactions with key residues in the target proteins, providing a rationale for the compound's efficacy. These insights are critical for the design of next-generation derivatives with improved therapeutic profiles.

Despite these promising findings, challenges remain in translating 1242157-24-9 into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies, with the goal of advancing this compound into preclinical trials.

In conclusion, 2-(6-(Tert-butyl)-8-fluoro-1-oxophthalazin-2(1H)-yl)-6-chlorobenzyl acetate represents a compelling candidate for therapeutic development, with robust evidence supporting its biological activity and mechanistic novelty. Continued research efforts will be essential to fully realize its potential in addressing unmet medical needs.